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Introduction

Bromate is a disinfection byproduct (DBP) formed when water containing bromide is treated

with ozone.[1][2][3][4] Due to its potential carcinogenicity, regulatory bodies such as the U.S.

Environmental Protection Agency (EPA) and the European Union have set maximum

contaminant levels (MCLs) for bromate in drinking water, typically at 10 µg/L.[5][6] Some

regulations for bottled mineral water are even more stringent, with limits as low as 3 µg/L.[3][5]

Ion chromatography (IC) is a robust and widely accepted technique for the determination of

bromate in various water matrices.[1] This application note provides a detailed protocol for the

determination of bromate in water using ion chromatography with suppressed conductivity

detection, a method adapted from established standard methods like EPA Method 300.1.[1][6]

Principle of the Method

Ion chromatography separates ions based on their affinity for an ion-exchange stationary

phase. A liquid eluent carries the sample through a separation column, where anions are

separated based on their relative affinities for the resin. In this method for bromate analysis, a

carbonate/bicarbonate eluent is commonly used with an anion exchange column.[7] After
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separation, the eluent passes through a suppressor, which reduces the background

conductivity of the eluent and enhances the conductivity of the analyte ions. The separated

anions, including bromate, are then detected by a conductivity detector. The concentration of

bromate is determined by comparing the peak area of the analyte to a calibration curve

prepared from standards of known concentrations. For lower detection limits, post-column

reaction (PCR) with UV/Vis detection can be employed.[2][5]

Experimental Protocol
1. Apparatus and Materials

Ion Chromatograph (IC): Equipped with a pump, sample injector, guard column, analytical

column, suppressor, and a conductivity detector.

Guard Column: A column with the same packing as the analytical column, placed before the

analytical column to protect it from contaminants. For example, a Metrosep A Supp 4/5

Guard column.[7]

Analytical Column: Anion exchange column suitable for the separation of oxyhalides, such as

a Metrosep A Supp 5 or Dionex IonPac AS9-HC.[6][7]

Suppressor: Anion suppressor, such as an MSM II chemical suppressor combined with a

CO2 suppressor.[7]

Data Acquisition System: Software for controlling the IC system and processing data.

Volumetric flasks, pipettes, and other standard laboratory glassware.

Analytical balance.

0.45 µm syringe filters for sample filtration.

Reagent Water: Deionized water with a resistivity of ≥18 MΩ-cm.

2. Reagents and Standards

Eluent Solution (3.2 mM Na₂CO₃ / 1.0 mM NaHCO₃):
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Dissolve 0.339 g of anhydrous sodium carbonate (Na₂CO₃) and 0.084 g of anhydrous

sodium bicarbonate (NaHCO₃) in reagent water.

Dilute to 1 L in a volumetric flask with reagent water.

Bromate Stock Standard Solution (1000 mg/L):

Dissolve 0.1308 g of potassium bromate (KBrO₃), dried at 105°C for one hour, in reagent

water.

Dilute to 100 mL in a volumetric flask with reagent water. This solution is stable for at least

one month when stored at 4°C.

Intermediate Bromate Standard Solution (10 mg/L):

Pipette 1.0 mL of the 1000 mg/L bromate stock standard solution into a 100 mL volumetric

flask and dilute to volume with reagent water.

Working Standard Solutions:

Prepare a series of working standards by diluting the intermediate standard solution with

reagent water. A typical calibration range is 5-100 µg/L.[7] For example, to prepare a 10

µg/L standard, dilute 0.1 mL of the 10 mg/L intermediate standard to 100 mL with reagent

water. Prepare fresh daily.

3. Sample Preparation

Allow water samples to come to room temperature.

If the sample contains particulates, filter it through a 0.45 µm syringe filter before analysis.

For samples from a treatment plant using ozone, it may be necessary to sparge with an inert

gas to remove residual ozone.[8]

If high levels of chlorite are expected, which can interfere with bromate analysis, specific

sample pretreatment to remove chlorite may be necessary.[8]

4. Chromatographic Conditions
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The following table summarizes a typical set of chromatographic conditions for bromate

determination.

Parameter Value

Analytical Column Metrosep A Supp 5 or equivalent

Guard Column Metrosep A Supp 4/5 Guard or equivalent

Eluent 3.2 mM Na₂CO₃ / 1.0 mM NaHCO₃

Flow Rate 0.65 mL/min

Injection Volume 20 - 1000 µL

Detection Suppressed Conductivity

Run Time Approximately 20 minutes

5. Calibration and Analysis

System Equilibration: Equilibrate the IC system with the eluent until a stable baseline is

achieved.

Calibration:

Inject the series of working standard solutions, starting with the lowest concentration.

Generate a calibration curve by plotting the peak area of bromate against the

concentration of the standards.

The calibration curve should have a correlation coefficient (r) of 0.999 or better.

Sample Analysis:

Inject the prepared water samples.

The concentration of bromate in the sample is calculated from the calibration curve using

the peak area of the bromate peak in the sample chromatogram.
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Data Presentation
The performance of the ion chromatography method for bromate determination is summarized

in the table below. These values are indicative and may vary depending on the specific

instrument and laboratory conditions.

Performance
Characteristic

Typical Value Reference

Linearity (r) >0.9999 [7]

Method Detection Limit (MDL) 0.14 - 0.50 µg/L [1][7]

Practical Quantitation Limit

(PQL)
~0.5 µg/L [9]

Precision (RSD) < 4% [7]

Spike Recovery 96.1% - 107% [7]
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Caption: Experimental workflow for bromate determination.
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Caption: Principle of Ion Chromatography for Bromate Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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